(6-Methoxypyridin-2-yl)methanamine dihydrochloride
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Description
(6-Methoxypyridin-2-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C7H12Cl2N2O and its molecular weight is 211.09. The purity is usually 95%.
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Scientific Research Applications
Melatonin and Its Analogues Plant and Human Health Applications
Melatonin (N-acetyl-5-methoxytryptamine) and its analogues, due to their structural similarities with (6-Methoxypyridin-2-yl)methanamine dihydrochloride, have been extensively researched. Melatonin is a pivotal molecule with pleiotropic actions across different organisms, including humans, animals, and plants. Its roles range from regulating circadian rhythms in animals to controlling senescence in plants. Research highlights its application in improving the growth, development, and stress resilience of commercially important crops. Moreover, its antioxidant properties are leveraged in medicinal studies to explore therapeutic potentials against various diseases (Nawaz et al., 2016)(Nawaz et al., 2016).
Antioxidant and Anti-inflammatory Properties Compounds structurally related to this compound, like melatonin, exhibit significant antioxidant and anti-inflammatory activities. These properties make them subjects of investigation for their potential to mitigate oxidative stress and inflammation, laying a foundation for therapeutic applications in chronic diseases and conditions associated with oxidative damage and inflammatory responses (Nabavi et al., 2019)(Nabavi et al., 2019).
Environmental Stress Mitigation in Horticulture In horticultural sciences, the antioxidative and growth-promoting effects of melatonin have been recognized for enhancing plant resilience against environmental stresses. This includes applications in improving seed germination, seedling growth, root development, and overall plant health under adverse conditions such as drought, salinity, and extreme temperatures. This line of research suggests a potential avenue for exploring this compound in similar agricultural and environmental applications to boost crop yields and stress tolerance (Bose & Howlader, 2020)(Bose & Howlader, 2020).
Neuroprotective Effects and Potential Therapeutic Applications Related research into neuroactive substances shares insights into neuroprotection and the modulation of neurotransmission. Compounds like methoxetamine, despite their primary recreational misuse, have prompted studies into their action on NMDA receptors and potential neuroprotective or antidepressant effects. This suggests a theoretical basis for examining this compound in neurological research, focusing on neuroprotection, neurotransmitter modulation, and possible therapeutic benefits in neurological disorders (Zanda et al., 2016)(Zanda et al., 2016).
Properties
IUPAC Name |
(6-methoxypyridin-2-yl)methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O.2ClH/c1-10-7-4-2-3-6(5-8)9-7;;/h2-4H,5,8H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYEQOTUZYBLUTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=N1)CN.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.